1-Naphthylacetic acid
1-Naphthylacetic acid
1-naphthylacetic acid is a naphthylacetic acid substituted by a carboxymethyl group at position 1. It has a role as a synthetic auxin.
1-Naphthaleneacetic acid, also known as NAA or a-naphthaleneacetate, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaleneacetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-naphthaleneacetic acid is primarily located in the cytoplasm.
1-Naphthaleneacetic acid, also known as NAA or a-naphthaleneacetate, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaleneacetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-naphthaleneacetic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
86-87-3
VCID:
VC0354421
InChI:
InChI=1S/C12H10O2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H,13,14)
SMILES:
C1=CC=C2C(=C1)C=CC=C2CC(=O)O
Molecular Formula:
C12H10O2
Molecular Weight:
186.21g/mol
1-Naphthylacetic acid
CAS No.: 86-87-3
Main Products
VCID: VC0354421
Molecular Formula: C12H10O2
Molecular Weight: 186.21g/mol
CAS No. | 86-87-3 |
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Product Name | 1-Naphthylacetic acid |
Molecular Formula | C12H10O2 |
Molecular Weight | 186.21g/mol |
IUPAC Name | 2-naphthalen-1-ylacetic acid |
Standard InChI | InChI=1S/C12H10O2/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2,(H,13,14) |
Standard InChIKey | PRPINYUDVPFIRX-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C=CC=C2CC(=O)O |
Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2CC(=O)O |
Appearance | Solid |
Boiling Point | Decomposes |
Colorform | Needles from water White crystals Colorless crystals |
Melting Point | 135 °C 135.0 °C 134.5-135.5 °C 134.5-135.5°C |
Physical Description | Solid |
Description | 1-naphthylacetic acid is a naphthylacetic acid substituted by a carboxymethyl group at position 1. It has a role as a synthetic auxin. 1-Naphthaleneacetic acid, also known as NAA or a-naphthaleneacetate, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaleneacetic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-naphthaleneacetic acid is primarily located in the cytoplasm. |
Related CAS | 15165-79-4 (potassium salt) 25545-89-5 (ammonium salt) 61-31-4 (hydrochloride salt) |
Shelf Life | /Aqueous solution of sodium salt is/ very unstable to UV and sunlight irradiation. /Aqueous solution of sodium salt/ Stable /during storage/. Some evidence of ultraviolet degradation. |
Solubility | 420 mg/L (at 20 °C) 0.00 M Slightly soluble in ethanol, trifluoroacetic acid; soluble in benzene and acetic acid; very soluble in ethyl ether, acetone, and chloroform. 10.6 mg/l in carbon tetrachloride @ 26 °C; 55 mg/l in xylene at 26 °C About 30 parts in alcohol Very sol in isopropanol In water, 420 mg/l @ 20 °C 0.42 mg/mL at 20 °C |
Synonyms | 1-naphthaleneacetic acid 1-naphthaleneacetic acid, ammonium salt 1-naphthaleneacetic acid, potassium salt 1-naphthaleneacetic acid, sodium salt 1-naphthylacetic acid 2-(1-naphthyl)acetic acid 2-(alpha-naphthyl)ethanoic acid 2-(naphthalen-1-yl)acetic acid alpha-naphthaleneacetic acid Galle-Donau potassium 1-naphthaleneacetate sodium 1-naphthaleneacetate |
PubChem Compound | 6862 |
Last Modified | Nov 11 2021 |
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